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Compound of Interest

Compound Name: Furilazole

Cat. No.: B1662145

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of the safener furilazole when
used in combination with chloroacetamide herbicides, specifically focusing on its ability to
mitigate herbicide injury to corn. The information presented is supported by experimental data
and detailed methodologies to aid in research and development.

Mitigating Herbicide Injury in Corn

Furilazole is a commercially used herbicide safener that protects corn from injury caused by
chloroacetamide herbicides, such as acetochlor. Its primary function is to enhance the
metabolic detoxification of the herbicide within the corn plant, without compromising the
herbicide's efficacy against target weed species.

Quantitative Data on Furilazole Efficacy

The following table summarizes the effect of furilazole on corn inbreds treated with acetochlor.
The data demonstrates the reduction in plant injury when the safener is included in the
herbicide formulation.
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Application Plant Injury Plant Injury
Treatment Corn Inbred
Rate (%) 15 DAT (%) 28 DAT
3x registered )
Acetochlor GL15 High Moderate
rate
Acetochlor + 3x registered o
) GL15 Reduced Minimal
Furilazole rate
3x registered )
Acetochlor Mol7 High Moderate
rate
Acetochlor + 3x registered o
Mol7 Reduced Minimal

Furilazole

rate

*DAT: Days After Treatment. Data synthesized from a study on the response of inbred corn to

acetamide herbicides[1]. The study noted that while safeners like furilazole reduced injury,

they did not always eliminate it completely[1].

Experimental Protocols

A detailed methodology for conducting herbicide efficacy and safener evaluation trials in corn is

outlined below. This protocol is a synthesis of established practices in the field.

Objective: To evaluate the efficacy of a herbicide with
and without a safener on weed control and crop

tolerance.

1. Experimental Design:

e Design: Randomized Complete Block Design (RCBD) with three to four replicates per

treatment.

» Plot Size: Typically 10 by 40 feet.

e Crop: Corn (e.g., DeKalb 'DKC38-92' Roundup Ready).

2. Treatment Application:
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Application Method: A bicycle-type or backpack plot sprayer equipped with appropriate
nozzles (e.g., 11002 Turbo TeeJet for pre-emergence, 11001 for post-emergence) is used to
apply treatments to the center of the plots.

Application Volume: Typically 17 gallons per acre (gpa) for pre-emergence (PRE) and 8.5
gpa for post-emergence (POST) applications at a pressure of 40 psi.

Treatments:

[e]

Untreated Control (weedy check)

o

Herbicide applied alone at the recommended rate and at 2x or 3x the recommended rate.

[¢]

Herbicide plus safener (e.g., furilazole) applied at the same herbicide rates.

[¢]

Hand-weeded control (weed-free check).
. Data Collection and Evaluation:

Crop Injury: Visual ratings of crop injury (e.g., stunting, chlorosis, necrosis) are taken at
regular intervals, such as 7, 14, 21, and 28 days after treatment (DAT). A scale of 0% (no
injury) to 100% (plant death) is commonly used.

Weed Control: Weed control is assessed visually for each weed species present in the plots
at the same intervals as crop injury ratings. Efficacy is rated on a scale of 0% (no control) to
100% (complete control).

Plant Population: Plant counts are taken after emergence and at the end of the season to
assess any treatment effects on crop stand.

Yield: At maturity, the center rows of each plot are harvested, and grain yield is determined
and adjusted to a standard moisture content.

. Environmental Conditions:

Soil characteristics (texture, organic matter, pH), air and soil temperature, relative humidity,
wind speed and direction, and cloud cover are recorded at the time of application.
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Visualizations
Signaling Pathway of Furilazole Action

Furilazole enhances herbicide tolerance in corn by inducing the expression of genes encoding
detoxification enzymes, primarily glutathione S-transferases (GSTs)[2][3][4]. These enzymes
catalyze the conjugation of the herbicide molecule with glutathione, rendering it non-toxic to the
plant. The resulting conjugate is then sequestered into the vacuole.

Glutathione (GSH)

Glutathione S-Transferase (GST)

Signal Transduction Cascade

Click to download full resolution via product page

Caption: Furilazole-induced herbicide detoxification pathway in a corn cell.

Experimental Workflow for Herbicide Efficacy Trial

The following diagram illustrates the typical workflow for conducting a field trial to evaluate the
efficacy of a herbicide and safener combination.
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Caption: A typical workflow for a field-based herbicide efficacy experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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